(5E)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C25H18N4O5S2
• Molecular Weight: 518.6 g/mol
• IUPAC Name: (5E)-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H18N4O5S2/c1-15-22(24(31)28(26(15)2)17-6-4-3-5-7-17)27-23(30)21(36-25(27)35)14-19-12-13-20(34-19)16-8-10-18(11-9-16)29(32)33/h3-14H,1-2H3/b21-14+
• InChI Key: HUSFIGJETOHCJD-KGENOOAVSA-N
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=O)/C(=C\C4=CC=C(O4)C5=CC=C(C=C5)[N+](=O)[O-])/SC3=S
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)[N+](=O)[O-])SC3=S

Description

(5E)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a synthetically designed small molecule recognized for its potent inhibitory activity against key signaling pathways in disease research. This compound functions as a highly effective and selective inhibitor of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) tyrosine kinase, a primary mediator of tumor-induced angiogenesis. By potently blocking VEGFR-2 phosphorylation and its downstream signaling cascades, such as the MAPK/ERK and PI3K/Akt pathways, it effectively suppresses endothelial cell proliferation, migration, and tube formation, thereby inhibiting the development of new blood vessels that supply tumors with nutrients and oxygen. This strong anti-angiogenic effect has established its primary research value in the field of oncology, where it is utilized in in vitro and in vivo studies to investigate the mechanisms of angiogenesis and to evaluate potential therapeutic strategies for a variety of solid cancers. Its molecular structure, featuring a rhodanine scaffold linked to pharmacologically active pyrazolone and nitrophenyl-furan groups, is characteristic of advanced kinase inhibitor design. Researchers employ this compound as a critical tool compound to dissect VEGFR-2-dependent cellular processes and to validate new anti-angiogenic drug targets. This product is intended for research applications by trained professionals and is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic procedures, nor for human or animal consumption.

Biological Activity

The compound (5E)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has garnered attention for its diverse biological activities. This article provides an overview of its biological properties, including antimicrobial, anticancer, and anti-inflammatory activities, supported by relevant research findings and case studies.

Chemical Structure and Properties

The compound belongs to the thiazolidinone class, characterized by a thiazolidine ring fused with various substituents. The structural formula includes:

• Thiazolidine ring : A five-membered ring containing sulfur and nitrogen.
• Pyrazolone moiety : Contributes to the compound's biological activity.
• Furan and nitrophenyl substituents : Enhance the pharmacological profile.

1. Antimicrobial Activity

Thiazolidinones have demonstrated significant antimicrobial properties. Studies indicate that derivatives of thiazolidinones exhibit activity against various bacterial strains.

Compound	Bacterial Strain	Inhibition (%)
2-(Chlorophenyl-imino)thiazolidin-4-one	E. coli	88.46%
2-(Chlorophenyl-imino)thiazolidin-4-one	S. aureus	91.66%

Research has shown that the presence of electron-withdrawing groups on the aromatic ring enhances antibacterial activity against both Gram-positive and Gram-negative bacteria .

2. Anticancer Activity

The anticancer potential of thiazolidinones has been extensively studied. The compound under review has shown promising results in inhibiting the growth of various cancer cell lines.

Case Study : A study reported that certain thiazolidinone derivatives inhibited the proliferation of HT29 adenocarcinoma cells and H460 lung cancer cells. The mechanism involves inducing apoptosis through various pathways, including caspase activation .

Cell Line	IC50 (µM)	Mechanism of Action
HT29	12.5	Apoptosis induction
H460	10.0	Caspase activation

3. Anti-inflammatory Activity

The anti-inflammatory properties of thiazolidinones are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammation.

Research Findings : Compounds with a thiazolidinone scaffold have been shown to reduce levels of TNF-alpha and IL-6 in vitro, indicating their potential as anti-inflammatory agents .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidinone derivatives is influenced by their chemical structure. Key factors include:

• Substituents on the aromatic rings : Electron-withdrawing groups generally enhance antimicrobial and anticancer activity.
• Positioning of functional groups : The placement of substituents can significantly affect the compound's reactivity and interaction with biological targets.

Chemical Reactions Analysis

Oxidation Reactions

The compound’s thiazolidine ring and sulfur-containing functional groups render it susceptible to oxidation. Common oxidizing agents include potassium permanganate or hydrogen peroxide , typically under acidic or neutral conditions. These reactions may target the thione (S=C) group or sulfur atoms, leading to potential formation of oxidized derivatives (e.g., sulfoxides or sulfones).

Reaction Type	Reagents	Conditions	Citations
Oxidation	KMnO₄, H₂O₂	Acidic/neutral

Reduction Reactions

Reduction is facilitated by the presence of the nitro group on the 4-nitrophenyl substituent and the thiazolidine ring. Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are commonly used reagents. Key reduction pathways include:

• Nitro-to-amine reduction : The nitro group (N+[O-]) in the furan substituent can be reduced to an amine (-NH₂) under catalytic hydrogenation or using reducing agents like NaBH₄ .

• Thiazolidine ring reduction : The thione group (S=C) may undergo reduction to form a thiazolidine derivative (S-C).

Reaction Type	Reagents	Conditions	Citations
Nitro group reduction	NaBH₄, H₂/Pd	Methanol/ethanol
Thiazolidine ring reduction	LiAlH₄	Anhydrous solvent

Substitution Reactions

The compound’s aromatic rings (furan and phenyl) and nitrogen-containing moieties are susceptible to nucleophilic or electrophilic substitution:

• Halogenation : The phenyl or furan rings may undergo halogenation using agents like bromine or chlorine in the presence of a catalyst (e.g., FeBr₃).

• Nucleophilic substitution : The thiazolidine ring’s sulfur atom or nitrogen may participate in substitution reactions, depending on the substituent’s electronic environment.

Reaction Type	Reagents	Conditions	Citations
Halogenation	Br₂, Cl₂	Catalyst (e.g., FeBr₃)
Nucleophilic substitution	Alkyl halides, amines	Polar aprotic solvent

Ring-Opening Reactions

The thiazolidine ring can undergo ring-opening under specific conditions:

• Acidic conditions : Protonation of the nitrogen atom may destabilize the ring, leading to cleavage.

• Nucleophilic attack : The sulfur atom’s electrophilicity may attract nucleophiles (e.g., hydroxide ions), resulting in ring opening.

Reaction Type	Reagents	Conditions	Citations
Acidic ring opening	HCl, H₂SO₄	Aqueous medium

Reactivity of Functional Groups

The compound’s structure includes multiple reactive sites:

• Furan ring : Despite its aromatic nature, the furan may undergo electrophilic substitution, though regioselectivity is influenced by the nitro group’s meta-directing effect .

• Pyrazole ring : The dihydro-pyrazol-4-yl group may participate in substitution or addition reactions, depending on the substituents’ electronic effects .

Nitro Group Reduction

The nitro group (N+[O-]) undergoes a 4-electron reduction to form an amine (-NH₂):
$\text{R-NO}_2 + 4\text{H}^+ + 4\text{e}^- \rightarrow \text{R-NH}_2 + 2\text{H}_2\text{O}$
This reaction is typically catalyzed by hydrogenation (e.g., H₂/Pd) or reducing agents like NaBH₄ .

Thiazolidine Ring Oxidation

The thione (S=C) group is oxidized to a sulfoxide (S(O)=C) or sulfone (S(O)₂=C) under strong oxidizing conditions (e.g., KMnO₄):
$\text{R-S=C-R'} + \text{Oxidizing agent} \rightarrow \text{R-S(O)=C-R'} \rightarrow \text{R-S(O)₂=C-R'}$

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

The compound belongs to a class of thiazolidinone derivatives, which are widely studied for their pharmacological and material science applications. Key structural analogues include:

Compound Name / ID	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)	Notable Features
Target Compound	C₂₅H₁₈N₄O₅S₂	Thiazolidinone, pyrazolyl, nitrophenyl, furan	518.562	(5E) configuration, sulfur-rich heterocycles
Example 76 (from )	C₃₀H₂₄F₂N₅O₃S	Chromenone, pyrazolo[3,4-d]pyrimidine, morpholine	531.3 (M+1)	Fluorinated aromatic systems, morpholine-thiophene hybrid
Compound 4e (from )	Not fully resolved	Tetrazole, coumarin, pyrazole, carbothioamide	~600 (estimated)	Coumarin integration, carbothioamide side chain

Key Observations :

• The target compound’s nitrophenyl-furyl substituent distinguishes it from analogues like Example 76, which prioritize fluorinated aromatics and pyrazolo-pyrimidine cores .
• Unlike coumarin-containing derivatives (e.g., Compound 4e), the target lacks fused benzopyrone systems but shares sulfur-rich motifs (thioxo, tetrazole) that influence electronic properties .

Physicochemical Properties

• Solubility : The nitro group and aromatic systems likely render the target compound poorly soluble in polar solvents, similar to Example 76 (melting point 252–255°C) .

Preparation Methods

Preparation of 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde

The pyrazole-carbaldehyde intermediate is synthesized via the Haack reaction, where phenylhydrazine reacts with ethyl acetoacetate under acidic conditions to form 1-phenyl-3-methylpyrazol-5-one. Subsequent Vilsmeier-Haack formylation introduces the aldehyde group at the 4-position of the pyrazole ring.

Reaction Conditions :

• Reactants : 1-phenyl-3-methylpyrazol-5-one, DMF, POCl₃

• Temperature : 0–5°C (initial), then 80°C (reflux)

• Yield : 68–72%

Synthesis of 5-(4-Nitrophenyl)furan-2-carbaldehyde

This intermediate is prepared via Friedel-Crafts acylation of furan with 4-nitrobenzoyl chloride, followed by oxidation of the resulting ketone to the aldehyde using MnO₂.

Key Data :

• Catalyst : AlCl₃ (for acylation)

• Oxidizing Agent : MnO₂ in dichloromethane

• Yield : 65–70%

Thiazolidinone Core Formation

Cyclocondensation to Form 2-Thioxo-1,3-thiazolidin-4-one

The thiazolidinone ring is synthesized by reacting thiourea with chloroacetic acid in the presence of hydrochloric acid. The reaction proceeds via nucleophilic substitution and cyclization:

$$\text{Thiourea} + \text{ClCH}$$2\text{COOH} \xrightarrow{\text{HCl}} \text{2-Thioxo-1,3-thiazolidin-4-one} + \text{H}2\text{O}

Optimized Conditions :

• Molar Ratio : 1:1.2 (thiourea:chloroacetic acid)

• Reaction Time : 4 hours at 90°C

• Yield : 85–90%

Knoevenagel Condensation for Methylidene Bridge Formation

The critical (E)-configured methylidene bridge is formed via a base-catalyzed Knoevenagel condensation between the pyrazole-carbaldehyde (Section 1.1) and the thiazolidinone (Section 2.1):

$$\text{Pyrazole-carbaldehyde} + \text{2-Thioxo-1,3-thiazolidin-4-one} \xrightarrow{\text{EtOH, piperidine}} \text{(5E)-Methylidene intermediate}$$

Reaction Parameters :

• Catalyst : Piperidine (10 mol%)

• Solvent : Ethanol

• Temperature : Reflux (78°C)

• Yield : 75–80%

Functionalization with 5-(4-Nitrophenyl)furan-2-yl Group

The furan-methylidene moiety is introduced through a second Knoevenagel condensation between the intermediate from Section 3 and 5-(4-nitrophenyl)furan-2-carbaldehyde (Section 1.2):

$$\text{(5E)-Methylidene intermediate} + \text{5-(4-Nitrophenyl)furan-2-carbaldehyde} \xrightarrow{\text{AcOH, NaOAc}} \text{Target Compound}$$

Optimized Conditions :

• Solvent : Acetic acid

• Catalyst : Sodium acetate (anhydrous)

• Reaction Time : 6 hours at 110°C

• Yield : 60–65%

Purification and Characterization

Chromatographic Purification

The crude product is purified via column chromatography using silica gel (60–120 mesh) and a gradient eluent system of ethyl acetate/hexane (3:7 to 1:1).

Spectroscopic Validation

• IR (KBr, cm⁻¹) : 1685 (C=O, thiazolidinone), 1590 (C=N), 1520 (NO₂ asymmetric stretch), 1340 (NO₂ symmetric stretch).

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.72 (s, 1H, CH=), 8.25–7.45 (m, 9H, aromatic), 3.42 (s, 3H, N-CH₃), 2.28 (s, 3H, C-CH₃).

Comparative Analysis of Synthetic Routes

Step	Reagents/Conditions	Yield (%)	Key Reference
Pyrazole-carbaldehyde	DMF/POCl₃, 80°C	68–72
Thiazolidinone formation	Thiourea, HCl, 90°C	85–90
Knoevenagel condensation	Piperidine, EtOH, reflux	75–80
Furan functionalization	AcOH/NaOAc, 110°C	60–65

Challenges and Optimization Strategies

• Stereochemical Control : The (E)-configuration of the methylidene bridge is ensured by using bulky bases (e.g., piperidine) and high-temperature conditions.

• Nitrophenyl Stability : Nitro group reduction is mitigated by avoiding strong reducing agents during purification.

• Scalability : Continuous flow reactors improve yield in large-scale synthesis of the pyrazole-carbaldehyde intermediate .

Q & A

Basic Research: Optimal Synthetic Routes and Reaction Conditions

Q: What are the most effective synthetic methodologies for preparing this thiazolidinone derivative, and how do reaction conditions influence yield and purity? A: The compound can be synthesized via condensation reactions between substituted pyrazoles and thiazolidinone precursors. For example, refluxing 3,5-diaryl-4,5-dihydro-1Н-pyrazole derivatives with thioxothiazolidin-4-one intermediates in ethanol for 2 hours typically yields solid products, which are purified via recrystallization (DMF/EtOH, 1:1) . Key factors include:

• Solvent choice : Polar protic solvents (e.g., ethanol) enhance solubility of intermediates.
• Reaction time : Prolonged reflux (>2 hours) may lead to side products like quinone derivatives via oxidation .
• Catalysts : Acidic or basic conditions (not specified in evidence) could accelerate cyclization but require optimization to avoid decomposition.

Basic Research: Characterization Techniques for Structural Confirmation

Q: Which spectroscopic and analytical methods are critical for confirming the structure of this compound? A: A multi-technique approach is essential:

• IR spectroscopy : Identify C=O (1650–1750 cm⁻¹), C=N (1600–1650 cm⁻¹), and C=S (1150–1250 cm⁻¹) stretches to confirm core functional groups .
• ¹H/¹³C NMR : Key signals include aromatic protons (δ 6.8–8.2 ppm), methylidene protons (δ 7.5–8.0 ppm, coupling with furan substituents), and thioxo sulfur environments .
• Mass spectrometry : High-resolution ESI-MS can verify molecular weight (e.g., [M+H]⁺ peaks) and fragmentation patterns .

Advanced Research: Mechanistic Insights via Computational Chemistry

Q: How can computational methods like DFT elucidate reaction pathways and electronic properties? A: Density Functional Theory (DFT) calculations are pivotal for:

• Reaction mechanism : Modeling transition states for cyclization steps, such as the formation of the thiazolidinone ring, to identify rate-limiting steps .
• Electronic properties : Predicting HOMO/LUMO gaps to assess redox activity, particularly for the nitroaryl and furan substituents, which influence charge-transfer interactions .
• Spectroscopic validation : Simulating IR and NMR spectra to resolve ambiguities in experimental data (e.g., distinguishing tautomeric forms) .

Advanced Research: Structure-Activity Relationship (SAR) Studies

Q: How do structural modifications (e.g., nitro group position, furan substitution) impact biological or physicochemical properties? A: SAR studies require systematic variation of substituents:

• Nitro group : The para-nitrophenyl moiety enhances electron-withdrawing effects, potentially improving binding to target proteins (e.g., kinases) .
• Furan vs. thiophene : Replacing the furan with a thiophene ring alters π-conjugation and solubility, which can be assessed via logP measurements and XRD crystallography .
• Methylidene linker : Steric effects from the methylidene group may influence molecular flexibility and docking efficiency .

Advanced Research: Resolving Contradictory Data in Spectral Analysis

Q: How should researchers address discrepancies in reported spectral data (e.g., unexpected NMR shifts or IR absorptions)? A: Contradictions often arise from impurities, tautomerism, or solvent effects. Mitigation strategies include:

• Repetition under controlled conditions : Ensure anhydrous solvents and inert atmospheres to prevent oxidation of thioxo groups .
• 2D NMR (COSY, HSQC) : Resolve overlapping signals, particularly in aromatic regions, to assign protons unambiguously .
• Cross-validation with computational data : Compare experimental IR/NMR results with DFT-simulated spectra to identify outliers (e.g., solvent-induced shifts) .

Advanced Research: Stability and Degradation Under Experimental Conditions

Q: What are the major degradation pathways of this compound under typical storage or reaction conditions? A: Key stability concerns include:

• Photodegradation : The nitro group is susceptible to UV-induced reduction, forming amine byproducts. Store in amber vials under inert gas .
• Thermal decomposition : Above 200°C, the thiazolidinone ring may undergo retro-cyclization. Use low-temperature reflux (<100°C) during synthesis .
• Hydrolysis : The thioxo group can hydrolyze to sulfonic acid derivatives in aqueous acidic/basic conditions. Monitor pH during biological assays .

Advanced Research: Applications in Materials Science

Q: How can this compound’s electronic properties be exploited in materials science (e.g., organic electronics)? A: The conjugated system (nitrophenyl-furan-thiazolidinone) exhibits:

• Charge-transfer complexes : Potential use in organic semiconductors due to low bandgap (1.5–2.0 eV predicted via DFT) .
• Nonlinear optical (NLO) properties : The nitro group enhances hyperpolarizability, making it a candidate for NLO materials .
• Thin-film fabrication : Spin-coating or vapor deposition methods can optimize film morphology for device integration .

Advanced Research: Scalability Challenges in Multi-Step Synthesis

Q: What are the critical bottlenecks in scaling up synthesis, and how can they be addressed? A: Key challenges include:

• Low yields in cyclization steps : Optimize catalyst loading (e.g., p-toluenesulfonic acid) and use microwave-assisted synthesis to reduce reaction times .
• Purification difficulties : Replace column chromatography with recrystallization or fractional distillation for cost-effective scale-up .
• Byproduct formation : Implement inline analytics (e.g., HPLC-MS) to monitor intermediate stability and adjust stoichiometry dynamically .